Cas no 4439-98-9 (betulonic aldehyde)

betulonic aldehyde structure

Product Name:betulonic aldehyde

CAS No:4439-98-9

MF:C₃₀H₄₆O₂

MW:438.7

CID:333044

PubChem ID:473111

Update Time:2024-03-01

betulonic aldehyde Chemical and Physical Properties

Names and Identifiers

- Lup-20(29)-en-28-al,3-oxo-
- Betulonic aldehyde
- (+)-Betulonal
- 1H-Cyclopenta[a]chrysene, lup-20(29)-en-28-al deriv.
- Betulonal
- Betulonaldehyde
- Liquidambronal
- Lup-20(30)-en-28-al,3-oxo- (6CI,7CI)
- CID 145994501
- Betulonic aldehyde, 97%, Semi-Synthetic
- lup-28-al-20(29)-en-3-one
- Lup-20(29)-en-28-al, 3-oxo-
- (1R,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-9-oxoicosahydro-3aH-cyclopenta[a]chrysene-3a-carbaldehyde
- NSC-818146
- (1R,3aS,4S,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-Isopropenyl-5a,5b,8,8,11a-pentamethyl-9-oxo-eicosahydro-cyclopenta[a]chrysene-3a-carbaldehyde
- CHEMBL297478
- (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-5a,5b,8,8,11a-pentamethyl-9-oxo-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysene-3a-carbaldehyde
- DTXSID301346531
- 4439-98-9
- SCHEMBL5956547
- (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-9-oxo-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysene-3a-carbaldehyde
- 3,28-Dideoxy-3,28-dioxobetulin
- AKOS015959637
- Betulonic aldehyde, betulonal
- (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-5a,5b,8,8,11a-pentamethyl-9-oxo-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysene-3 a-carbaldehyde
- (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-5a,5b,8,8,11a-pentamethyl-9-oxo-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysene-3a-carbaldehyde
- Lup-20(29)-en-28-al-3-one
- 3-oxolup-20(29)-en-28-al
- NSC818146
- MHAVMNJPXLZEIG-CNRMHUMKSA-N
- betulonic aldehyde
- Inchi： 1S/C30H46O2/c1-19(2)20-10-15-30(18-31)17-16-28(6)21(25(20)30)8-9-23-27(5)13-12-24(32)26(3,4)22(27)11-14-29(23,28)7/h18,20-23,25H,1,8-17H2,2-7H3/t20?,21?,22?,23?,25?,27-,28+,29+,30?/m0/s1
- InChI Key： MHAVMNJPXLZEIG-DZQBNKKZSA-N
- SMILES： O=CC12CCC(C(=C)C)C1C1CCC3[C@@]4(C)CCC(C(C)(C)C4CC[C@@]3(C)[C@]1(C)CC2)=O

Computed Properties

Exact Mass: 438.349780706g/mol
Monoisotopic Mass: 438.349780706g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 32
Rotatable Bond Count: 2
Complexity: 855
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.1
XLogP3: 7.8

Experimental Properties

Density: 1.037±0.06 g/cm3(Predicted)
Melting Point: 165-166 °C
Boiling Point: 511.7±33.0 °C(Predicted)
Solubility: DMF: 10 mg/ml

betulonic aldehyde Security Information

Storage Condition：-20°C

betulonic aldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P0186A9-10mg	(1R,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-9-oxoicosahydro-3aH-cyclopenta[a]chrysene-3a-carbaldehyde	4439-98-9	≥95%	10mg	$212.00	2024-05-02
1PlusChem	1P0186A9-50mg	(1R,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-9-oxoicosahydro-3aH-cyclopenta[a]chrysene-3a-carbaldehyde	4439-98-9	≥95%	50mg	$801.00	2024-05-02
1PlusChem	1P0186A9-100mg	(1R,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-9-oxoicosahydro-3aH-cyclopenta[a]chrysene-3a-carbaldehyde	4439-98-9	≥95%	100mg	$1382.00	2024-05-02
A2B Chem LLC	AU60209-10mg	(1R,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-9-oxoicosahydro-3aH-cyclopenta[a]chrysene-3a-carbaldehyde	4439-98-9	≥95%	10mg	$143.00	2024-04-20
A2B Chem LLC	AU60209-50mg	(1R,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-9-oxoicosahydro-3aH-cyclopenta[a]chrysene-3a-carbaldehyde	4439-98-9	≥95%	50mg	$601.00	2024-04-20
A2B Chem LLC	AU60209-100mg	(1R,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-9-oxoicosahydro-3aH-cyclopenta[a]chrysene-3a-carbaldehyde	4439-98-9	≥95%	100mg	$1058.00	2024-04-20